molecular formula C10H7N3 B8520501 Imidazo[1,5-a]quinoxaline

Imidazo[1,5-a]quinoxaline

Cat. No.: B8520501
M. Wt: 169.18 g/mol
InChI Key: WGYMXASRWCYKQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Imidazo[1,5-a]quinoxaline is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7N3

Molecular Weight

169.18 g/mol

IUPAC Name

imidazo[1,5-a]quinoxaline

InChI

InChI=1S/C10H7N3/c1-2-4-10-9(3-1)12-6-8-5-11-7-13(8)10/h1-7H

InChI Key

WGYMXASRWCYKQR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=CC3=CN=CN23

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium tert-butoxide (1M in THF, 1.95 ml) is added to cyclopropylcarboxamide oxime (0.195 g) in THF (7 ml) at 0°. After 10 min ethyl 4,5-dihydro-4,4-dimethylimidazo[1,5-a]quinoxaline-3-carboxylate (XXXIII, EXAMPLE 94, 0.503 g) is added. The ice bath is removed after stirring for 10 min and the reaction is allowed to slowly warm to 20°-25°. After 2 hr DMF (4 ml) is added. When the reaction had stirred for a total of 7 hr, the solvents are removed under reduced pressure and the residue is partitioned between ethyl acetate and saline. The phases are separated, the organic phase is dried over magnesium sulfate and concentrated to give the title compound; mp 175°-179°; NMR (CDCl3): 1.10, 1.76, 2.18, 3.83, 6.79, 6.85, 7.13, 7.42 and 8.10 δ.
Quantity
1.95 mL
Type
reactant
Reaction Step One
Quantity
0.195 g
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
solvent
Reaction Step One
Name
ethyl 4,5-dihydro-4,4-dimethylimidazo[1,5-a]quinoxaline-3-carboxylate
Quantity
0.503 g
Type
reactant
Reaction Step Two

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